Cas no 946338-77-8 (4-methyl-6-(pyrrolidin-1-yl)-2-{4-3-(trifluoromethyl)benzoylpiperazin-1-yl}pyrimidine)

• Product Name: 4-methyl-6-(pyrrolidin-1-yl)-2-{4-3-(trifluoromethyl)benzoylpiperazin-1-yl}pyrimidine
• CAS No: 946338-77-8
• MF: C₂₁H₂₄F₃N₅O
• MW: 419.443374633789
• CID: 6400203
• PubChem ID: 27477717
• Update Time: 2025-10-29

4-methyl-6-(pyrrolidin-1-yl)-2-{4-3-(trifluoromethyl)benzoylpiperazin-1-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-6-(pyrrolidin-1-yl)-2-{4-3-(trifluoromethyl)benzoylpiperazin-1-yl}pyrimidine
• 946338-77-8
• 4-methyl-6-(pyrrolidin-1-yl)-2-{4-[3-(trifluoromethyl)benzoyl]piperazin-1-yl}pyrimidine
• (4-(4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl)piperazin-1-yl)(3-(trifluoromethyl)phenyl)methanone
• F2075-0530
• AKOS005010334
• Methanone, [4-[4-methyl-6-(1-pyrrolidinyl)-2-pyrimidinyl]-1-piperazinyl][3-(trifluoromethyl)phenyl]-

• Inchi： 1S/C21H24F3N5O/c1-15-13-18(27-7-2-3-8-27)26-20(25-15)29-11-9-28(10-12-29)19(30)16-5-4-6-17(14-16)21(22,23)24/h4-6,13-14H,2-3,7-12H2,1H3
• InChI Key： HMUQLVCBSPVLCJ-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC(N3CCCC3)=CC(C)=N2)CC1)(C1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

• Exact Mass: 419.19329489g/mol
• Monoisotopic Mass: 419.19329489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.308±0.06 g/cm3(Predicted)
• Boiling Point: 600.3±65.0 °C(Predicted)
• pka: 10.60±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-methyl-6-(pyrrolidin-1-yl)-2-{4-3-(trifluoromethyl)benzoylpiperazin-1-yl}pyrimidine

Research Briefing on 4-methyl-6-(pyrrolidin-1-yl)-2-{4-3-(trifluoromethyl)benzoylpiperazin-1-yl}pyrimidine (CAS: 946338-77-8)

The compound 4-methyl-6-(pyrrolidin-1-yl)-2-{4-3-(trifluoromethyl)benzoylpiperazin-1-yl}pyrimidine (CAS: 946338-77-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and pharmacological properties.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic signaling. The trifluoromethyl group and the piperazine moiety are critical for its binding affinity and selectivity, making it a promising candidate for drug development. Structural-activity relationship (SAR) studies have further elucidated the importance of the pyrrolidin-1-yl and pyrimidine groups in enhancing its bioactivity.

In vitro and in vivo experiments have demonstrated the compound's efficacy in modulating key cellular pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 4-methyl-6-(pyrrolidin-1-yl)-2-{4-3-(trifluoromethyl)benzoylpiperazin-1-yl}pyrimidine exhibited nanomolar inhibitory activity against a panel of cancer cell lines, with minimal cytotoxicity to normal cells. These findings underscore its potential as a targeted therapy for malignancies.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data suggest favorable oral bioavailability and metabolic stability, although further optimization may be required to improve its half-life and reduce potential off-target effects. Researchers are currently exploring prodrug strategies and formulation technologies to enhance its clinical applicability.

The compound's unique chemical structure and biological activity have also sparked interest in its potential applications beyond oncology. Recent investigations have explored its utility in treating autoimmune diseases and neurodegenerative disorders, given its ability to modulate immune responses and neuroinflammatory pathways. However, these studies are still in the early stages, and more robust preclinical data are needed to validate these hypotheses.

In conclusion, 4-methyl-6-(pyrrolidin-1-yl)-2-{4-3-(trifluoromethyl)benzoylpiperazin-1-yl}pyrimidine represents a promising scaffold for the development of novel therapeutics. Its multifaceted pharmacological profile and favorable drug-like properties make it a valuable candidate for further research and development. Future studies should focus on optimizing its pharmacokinetic parameters and expanding its therapeutic indications through rigorous preclinical and clinical testing.